Cas no 1215522-72-7 (1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride
• CAS No: 1215522-72-7
• MF: C₂₁H₂₈Cl₂N₂O₂
• MW: 411.365223884583
• CID: 6251432
• PubChem ID: 16813384
• Update Time: 2025-06-22

1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride
• 1215522-72-7
• F3254-0088
• AKOS026683727
• 1-[4-(5-CHLORO-2-METHYLPHENYL)PIPERAZIN-1-YL]-3-(4-METHYLPHENOXY)PROPAN-2-OL HYDROCHLORIDE
• 1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-(p-tolyloxy)propan-2-ol hydrochloride
• 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(4-methylphenoxy)propan-2-ol;hydrochloride

• Inchi： 1S/C21H27ClN2O2.ClH/c1-16-3-7-20(8-4-16)26-15-19(25)14-23-9-11-24(12-10-23)21-13-18(22)6-5-17(21)2;/h3-8,13,19,25H,9-12,14-15H2,1-2H3;1H
• InChI Key： JCDJLXDIFNMXPX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(CC(COC2C=CC(C)=CC=2)O)CC1.Cl

Computed Properties

• Exact Mass: 410.1527835g/mol
• Monoisotopic Mass: 410.1527835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride

Introduction to 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride (CAS No. 1215522-72-7)

1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride, also known by its CAS number 1215522-72-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a piperazine ring, a chlorinated and methylated phenyl group, and a substituted phenoxy moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride is C₂₀H₂₆ClNO₃, and its molecular weight is approximately 369.9 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a substituted piperazine with an appropriate halide and subsequent derivatization to introduce the phenoxy group.

In recent years, research on 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride has focused on its potential as a therapeutic agent for various neurological and psychiatric disorders. Studies have shown that this compound exhibits significant activity as a serotonin reuptake inhibitor (SRI), making it a promising candidate for the treatment of depression, anxiety, and other mood disorders. Additionally, its ability to modulate neurotransmitter systems has led to investigations into its potential use in the management of chronic pain and neurodegenerative diseases.

The pharmacokinetic properties of 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride have been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a drug candidate. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal side effects, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating significant improvements in depressive symptoms and anxiety levels in patients. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In addition to its therapeutic applications, 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-methylphenoxy)propan-2-ol hydrochloride has also been studied for its potential as a research tool in neuroscience. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers are using this compound to gain insights into the pathophysiology of conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

The synthesis of 1-4-(5-chloro-2-methylphenyl)piperazin-1-y l -3-(4-methylphenoxy)propan - 2 - ol hydrochloride involves several key steps . Initially , a substituted piperazine is synthesized through the reaction of 1-bromo - 3 - ( 4 - methylphenoxy ) propan - 2 - ol with 1 - ( 5 - chloro - 2 - methylphenyl ) piperazine . The resulting product is then treated with hydrochloric acid to form the final hydrochloride salt . This synthetic route ensures high purity and yield , making it suitable for both research and pharmaceutical applications .

The safety profile of 1 - 4 - ( 5 - chloro - 2 - methylphenyl ) piperazin - 1 - yl - 3 - ( 4 - methylphenoxy ) propan - 2 - ol hydrochloride has been thoroughly evaluated . Toxicity studies have shown that it exhibits low toxicity at therapeutic doses , with no significant adverse effects observed in animal models . However , as with any new drug candidate , ongoing monitoring and rigorous testing are essential to ensure long-term safety and efficacy .

In conclusion , 1 - 4 - ( 5 - chloro - 2 - methylphenyl ) piperazin - 1 - yl - 3 - ( 4 - methylphenoxy ) propan - 2 - ol hydrochloride ( CAS No . 1215522 - 72 - 7 ) represents a promising compound in the field of medicinal chemistry . Its unique structural features , coupled with its favorable pharmacological properties , make it an attractive candidate for further development as a therapeutic agent for neurological and psychiatric disorders . Ongoing research and clinical trials will continue to elucidate its full potential , contributing to advancements in the treatment of these challenging conditions .